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Compound of Interest

Compound Name: 19:0 Lyso PG-d5

Cat. No.: B15599821

An In-depth Technical Guide to 19:0 Lyso PG-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 19:0 Lyso PG-d5, a deuterated
lysophosphatidylglycerol crucial for accurate and precise quantification in lipidomics research.
Its stable isotope-labeled nature makes it an ideal internal standard for mass spectrometry-
based analyses.

Core Concepts: Understanding 19:0 Lyso PG-d5

1-nonadecanoyl-2-hydroxy-sn-glycero-3-phospho-(1'-rac-glycerol)-d5, commonly abbreviated
as 19:0 Lyso PG-d5, is a synthetic, deuterated lysophospholipid. The "19:0" designation
indicates that the acyl chain attached to the glycerol backbone is nonadecanoic acid, a
saturated fatty acid with 19 carbon atoms. "Lyso" signifies that one of the two fatty acyl chains
typically present in a phospholipid has been removed, in this case, from the sn-2 position. The
"-d5" denotes that five hydrogen atoms on the glycerol head group have been replaced with
deuterium, a stable isotope of hydrogen. This mass shift allows for its clear differentiation from
endogenous, non-deuterated lipids in a mass spectrometer.

As a lysophosphatidylglycerol (LPG), it belongs to a class of signaling molecules involved in
various cellular processes. However, the primary application of this deuterated form is not for
its biological activity but as an internal standard in analytical chemistry, particularly in the field
of lipidomics. The use of a proper internal standard is critical for correcting for variations in
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sample extraction, processing, and instrument response, thereby ensuring the accuracy and
reliability of quantitative lipid analysis.

Chemical and Physical Properties

A summary of the key quantitative data for 19:0 Lyso PG-d5 is presented in the table below for
easy reference and comparison.

Property Value

) 1-nonadecanoyl-2-hydroxy-sn-glycero-3-
Full Chemical Name
phospho-(1'-rac-glycerol)-d5

Synonym(s) 19:0 LPG-d5
CAS Number 2342575-14-6
Molecular Formula C25H45D509P
Molecular Weight 553.65 g/mol
Purity >99%

Storage Temperature -20°C

Chemical Structure

The chemical structure of 19:0 Lyso PG-d5 is characterized by a glycerol backbone with a
nonadecanoyl group at the sn-1 position, a hydroxyl group at the sn-2 position, and a
phosphoglycerol head group at the sn-3 position, where the glycerol moiety of the head group
is deuterated.
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Biological Sample
(e.g., Plasma, Cells)

i

Addition of
19:0 Lyso PG-d5
Internal Standard

:

Lipid Extraction
(e.g., Bligh-Dyer)

'

Solvent Evaporation

l

Reconstitution in
LC-MS compatible solvent

'

LC-MS/MS Analysis

'

Data Processing
(Peak Integration)

l

Quantification
(Relative to Internal Standard)

'

Quantitative Lipid Profile
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[https://www.benchchem.com/product/b15599821#what-is-19-0-lyso-pg-d5-and-its-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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